1-Benzyl-4-iodo-1H-pyrazole

• IUPAC Name: 1-benzyl-4-iodopyrazole
• InChI: InChI=1S/C10H9IN2/c11-10-6-12-13(8-10)7-9-4-2-1-3-5-9/h1-6,8H,7H2
• InChI Key: PVEYRBGIYMWFPB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CN2C=C(C=N2)I
• Molecular Formula: C10H9IN2
• DSSTOX Substance ID: DTXSID80396514
• Molecular Weight: 284.10 g/mol
• CAS RN: 50877-42-4

Description

“1-Benzyl-4-iodo-1H-pyrazole” is an organic compound that features a pyrazole ring with a benzyl and iodine substituent. It is a heterocyclic compound that is commonly used in organic synthesis as a building block for creating pharmaceuticals, agrochemicals, and other specialty chemicals.

Synthesis Analysis

A number of 1-benzyl-1H-pyrazole derivatives were synthesized and structure-activity relationship (SAR) analysis led to the discovery of a potent compound. The α,β-ethylenic ketones having a leaving group may react with hydrazine derivatives to form pyrazolines which, after removal of the leaving group, provide the desired pyrazoles.

Molecular Structure Analysis

The molecular formula of 1-Benzyl-4-iodo-1H-pyrazole is C10H9IN2. The InChIKey is PVEYRBGIYMWFPB-UHFFFAOYSA-N. The Canonical SMILES is C1=CC=C(C=C1)CN2C=C(C=N2)I.

Chemical Reactions Analysis

1-Benzyl-4-iodo-1H-pyrazole is a valuable intermediate for the synthesis of biologically active compounds. It undergoes iodination in the presence of iodine and ammonium hydroxide to yield 3,4-di-iodo- and 3,4,5-tri-iodo-pyrazole.

Physical And Chemical Properties Analysis

The molecular weight of 1-Benzyl-4-iodo-1H-pyrazole is 284.10 g/mol. The computed properties include XLogP3-AA of 2.5, Hydrogen Bond Donor Count of 0, Hydrogen Bond Acceptor Count of 1, and Rotatable Bond Count of 2. The exact mass is 283.98105 g/mol and the monoisotopic mass is 283.98105 g/mol.

Scientific Research Applications

Synthesis of Heterobiaryls

• Scientific Field : Organic Chemistry.
• Summary of Application : 4-Iodopyrazole is used in an indium-mediated synthesis of heterobiaryls. Heterobiaryls are important structures in medicinal chemistry and materials science.
• Results or Outcomes : The synthesis of heterobiaryls using 4-Iodopyrazole is successful, but the sources do not provide quantitative data or statistical analyses.

Iodination of Pyrazole

• Scientific Field : Organic Chemistry.
• Summary of Application : 4-Iodopyrazole undergoes iodination in the presence of iodine and ammonium hydroxide to yield 3,4-di-iodo- and 3,4,5-tri-iodo-pyrazole.
• Methods of Application : The iodination process involves the reaction of 4-Iodopyrazole with iodine in the presence of ammonium hydroxide.
• Results or Outcomes : The iodination of 4-Iodopyrazole yields 3,4-di-iodo- and 3,4,5-tri-iodo-pyrazole. However, the sources do not provide quantitative data or statistical analyses.

Pyrazole Derivatives in Various Fields

• Scientific Field : Medicinal Chemistry, Drug Discovery, Agrochemistry, Coordination Chemistry, and Organometallic Chemistry.
• Summary of Application : Pyrazoles have a wide range of applications in these fields. Their popularity has skyrocketed since the early 1990s.
• Methods of Application : Pyrazole nucleus is synthesized with various strategies such as multicomponent approach, dipolar cycloadditions, cyclocondensation of hydrazine with carbonyl system, using heterocyclic system and multicomponent approach.
• Results or Outcomes : Pyrazoles have been the focus of many techniques, mostly because of how frequently they are used as scaffolds in the synthesis of bioactive chemicals and reactions in various media.

Safety And Hazards

1-Benzyl-4-iodo-1H-pyrazole is considered hazardous. It causes skin irritation and serious eye damage. It may also cause respiratory irritation. It is advised to wear personal protective equipment/face protection, ensure adequate ventilation, avoid getting in eyes, on skin, or on clothing, avoid ingestion and inhalation, and avoid dust formation.

Synthesis routes and methods I

Procedure details

A 250-mL round-bottomed flask was charged with 4-iodo-1H-pyrazole (17 g, 87.63 mmol, 1.00 equiv) in N,N-dimethylformamide (150 mL) To this was added sodium hydride (3.6 g, 105.00 mmol, 1.20 equiv, 70%) in several batches at 0° C., followed by addition of 1-(bromomethyl)benzene (16.5 g, 96.49 mmol, 1.10 equiv) dropwise at 0° C. The resulting solution was allowed to warm up to room temperature and stirred for 2 hours at room temperature. The reaction was then quenched by the addition of water/ice (200 mL). The resulting solution was extracted with ethyl acetate (3×200 mL). Combined organic layers were dried over anhydrous sodium sulfate, filtered off and concentrated on a rotary evaporator affording 1-benzyl-4-iodo-1H-pyrazole as yellow solid (22 g, 80%).

Synthesis routes and methods II

Procedure details

To a stirred suspension of 4-iodo-1H-pyrazole (1.50 g, 7.73 mmol) and potassium carbonate (2.67 g, 19.3 mmol) in acetone was added benzyl bromide (0.96 mL, 8.07 mmol) and the reaction was refluxed for 3 h. After cooling to room temperature the mixture was concentrated onto silica gel in vacuo and eluted through a short silica plug (sequential elution-hexane, 10% diethyl ether in hexanes) to provide the title compound as a white solid (2.12 g, 97% yield).